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Compound of Interest

5-Chloro-2-nitrodiphenylamine-
13C6

Cat. No.: B1153998

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Chloro-2-nitrodiphenylamine, with
a special focus on its isotopically labeled form, 5-Chloro-2-nitrodiphenylamine-13C6. While
specific experimental data for the 13C6 labeled variant is not readily available in public
literature, this document extrapolates its properties and applications based on the known
characteristics of the unlabeled compound and the established utility of carbon-13 labeling in
scientific research.

Introduction

5-Chloro-2-nitrodiphenylamine is a substituted aromatic amine with the molecular formula
C12H9CIN202.[1] It serves as a valuable intermediate in various chemical syntheses,
particularly in the pharmaceutical and dye industries.[1] The introduction of six Carbon-13
atoms into one of the phenyl rings (13C6) creates a stable isotope-labeled version of the
molecule. This labeling does not significantly alter the chemical properties of the compound but
provides a powerful tool for researchers to trace its metabolic fate, quantify its presence in
complex biological matrices, and elucidate reaction mechanisms.[2][3]

Stable isotope-labeled compounds like 5-Chloro-2-nitrodiphenylamine-13C6 are instrumental
in drug metabolism and pharmacokinetic (DMPK) studies, environmental fate analysis, and as
internal standards for quantitative mass spectrometry assays.[3][4][5]
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Chemical and Physical Properties

The fundamental properties of 5-Chloro-2-nitrodiphenylamine are summarized below. The
13C6 labeled version is expected to have a slightly higher molecular weight, but other physical
properties will be largely unchanged.

Property Value References
Molecular Formula C12H9CIN202 [61[71[8]
Molecular Weight 248.67 g/mol [6][8]
Monoisotopic Mass 248.0352552 Da [6]
Orange to Red Crystalline
Appearance
Powder
Melting Point 110-114 °C
Boiling Point (Predicted) 370.4 £ 32.0°C
B Soluble in organic solvents like
Solubility

alcohol and ether.

Room Temperature, sealed in
Storage Temperature
a dry place.

CAS Number 25781-92-4 [61[71[8]

Synthesis and Experimental Protocols

The synthesis of 5-Chloro-2-nitrodiphenylamine typically involves the coupling of a substituted
aniline with a substituted chloronitrobenzene. The introduction of the 13C6 label would
necessitate the use of a 13C6-labeled aniline or benzene derivative as a starting material.

General Synthesis Workflow

The following diagram illustrates a general workflow for the synthesis and purification of 5-
Chloro-2-nitrodiphenylamine, which would be applicable for both the labeled and unlabeled
compounds.
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Synthesis Purification Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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